![molecular formula C16H15N3O2S B4708205 N-(2-ethyl-6-methylphenyl)-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide](/img/structure/B4708205.png)
N-(2-ethyl-6-methylphenyl)-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
Overview
Description
N-(2-ethyl-6-methylphenyl)-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide, commonly known as ETP-46464, is a novel small molecule that has gained attention in recent years due to its potential therapeutic applications in various diseases. ETP-46464 belongs to the class of thiazolopyrimidine compounds and is known to have anti-inflammatory and anti-tumor properties.
Mechanism of Action
The mechanism of action of ETP-46464 is not fully understood. However, it is known to inhibit the activity of certain enzymes such as PARP-1, which is involved in the DNA damage response pathway, and COX-2, which is involved in the production of prostaglandins. ETP-46464 is also known to inhibit the production of inflammatory cytokines such as TNF-α and IL-6.
Biochemical and Physiological Effects
ETP-46464 has been shown to have several biochemical and physiological effects. In cancer, ETP-46464 has been shown to induce cell cycle arrest and apoptosis in cancer cells. In autoimmune disorders, ETP-46464 has been shown to reduce the production of autoantibodies and inhibit the activation of T cells. In inflammatory diseases, ETP-46464 has been shown to reduce the production of prostaglandins and other inflammatory mediators.
Advantages and Limitations for Lab Experiments
One of the advantages of ETP-46464 is its potent inhibitory activity against PARP-1 and COX-2 enzymes, which makes it a valuable tool for studying the DNA damage response pathway and the production of prostaglandins. However, one of the limitations of ETP-46464 is its low solubility in water, which may affect its bioavailability and limit its use in certain experiments.
Future Directions
There are several future directions for the research and development of ETP-46464. One potential direction is the investigation of its efficacy in combination with other chemotherapeutic agents for the treatment of cancer. Another potential direction is the development of more water-soluble analogs of ETP-46464 to improve its bioavailability. Additionally, further studies are needed to elucidate the full mechanism of action of ETP-46464 and its potential applications in other diseases.
Scientific Research Applications
ETP-46464 has been extensively studied for its potential therapeutic applications in various diseases such as cancer, autoimmune disorders, and inflammatory diseases. In cancer, ETP-46464 has shown promising results as a potent inhibitor of the DNA damage response pathway, which is critical for the survival of cancer cells. In autoimmune disorders, ETP-46464 has been shown to inhibit the production of inflammatory cytokines, which play a crucial role in the pathogenesis of these diseases. In inflammatory diseases, ETP-46464 has been shown to inhibit the production of prostaglandins, which are known to contribute to the inflammatory response.
properties
IUPAC Name |
N-(2-ethyl-6-methylphenyl)-5-oxo-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15N3O2S/c1-3-11-6-4-5-10(2)13(11)18-14(20)12-9-17-16-19(15(12)21)7-8-22-16/h4-9H,3H2,1-2H3,(H,18,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JHOAFLNYVFRPFW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=CC(=C1NC(=O)C2=CN=C3N(C2=O)C=CS3)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15N3O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
313.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.